(1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid

• Molecular Formula: C12H14N2O6S
• Molecular Weight: 314.32 g/mol
• IUPAC Name: 2-[1-(3,5-dinitrothiophen-2-yl)cyclohexyl]acetic acid
• InChI: InChI=1S/C12H14N2O6S/c15-10(16)7-12(4-2-1-3-5-12)11-8(13(17)18)6-9(21-11)14(19)20/h6H,1-5,7H2,(H,15,16)
• InChI Key: USRYZJCHMWDTQQ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(CC(=O)O)C2=C(C=C(S2)[N+](=O)[O-])[N+](=O)[O-]

Description

(1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid, also known as BNCA, is a synthetic compound that has been extensively studied for its potential use in scientific research. BNCA is a member of the cyclohexylacetic acid family, which is known for its anti-inflammatory and analgesic properties. BNCA has been shown to have a range of biological effects, making it a promising candidate for research in various fields.

Mechanism of Action

The mechanism of action of (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid is not fully understood, but it is believed to act through several pathways. (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid has been shown to inhibit the production of cytokines and other inflammatory mediators, which may contribute to its anti-inflammatory properties. It has also been shown to activate the peroxisome proliferator-activated receptor (PPAR), which is involved in regulating lipid metabolism and inflammation.
Biochemical and Physiological Effects:
(1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid in lab experiments is its well-documented biological effects. It has been extensively studied and its effects are well understood, making it a useful tool for researchers. However, one of the limitations of using (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several potential future directions for research on (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid. One area of interest is its potential use in the treatment of inflammatory conditions, such as arthritis and inflammatory bowel disease. Additionally, (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid may be useful in the treatment of cancer, either alone or in combination with other therapies. Further research is needed to fully understand the mechanisms of action of (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid and its potential uses in various fields of research.

Synthesis Methods

(1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid can be synthesized using a variety of methods, including the reaction of 3,5-dinitrothiophene with cyclohexylacetic acid in the presence of a catalyst. The resulting compound can be purified using various techniques, including column chromatography and recrystallization. The synthesis of (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid is a complex process that requires skilled chemists and specialized equipment.

Scientific Research Applications

(1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid has been studied extensively for its potential use in scientific research. It has been shown to have a range of biological effects, including anti-inflammatory, analgesic, and anti-tumor properties. (1-{3,5-Bisnitro-2-thienyl}cyclohexyl)acetic acid has been studied in vitro and in vivo, and has shown promising results in several areas of research.